(5-Methyl-2-methylsulfonylpyrimidin-4-yl)-[3-(2-methylpropyl)morpholin-4-yl]methanone

• IUPAC Name: (5-methyl-2-methylsulfonylpyrimidin-4-yl)-[3-(2-methylpropyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C15H23N3O4S/c1-10(2)7-12-9-22-6-5-18(12)14(19)13-11(3)8-16-15(17-13)23(4,20)21/h8,10,12H,5-7,9H2,1-4H3
• InChI Key: WIXCBWNGYCAJGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C(=O)N2CCOCC2CC(C)C)S(=O)(=O)C
• Molecular Formula: C15H23N3O4S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity. It includes understanding what types of chemical reactions the compound undergoes, the conditions required for these reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, stability, etc. It also includes understanding the compound’s chemical properties like acidity/basicity, reactivity, etc.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would be studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, environmental impact, and other safety-related aspects.

Future Directions

This involves discussing potential future research directions or applications for the compound. This could be based on the compound’s properties, its role in a particular industry, or unexplored potential uses.